Cas no 17104-98-2 (Benzenemethanol, 4-bromo-a-(nitromethyl)-)

• Product Name: Benzenemethanol, 4-bromo-a-(nitromethyl)-
• CAS No: 17104-98-2
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 1353462
• Update Time: 2024-08-17

Benzenemethanol, 4-bromo-a-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-a-(nitromethyl)-
• Benzenemethanol, 4-bromo-α-(nitromethyl)-

• Inchi： 1S/C8H8BrNO3/c9-7-3-1-6(2-4-7)8(11)5-10(12)13/h1-4,8,11H,5H2
• InChI Key： YMNZDCGZFNOZDK-UHFFFAOYSA-N
• SMILES： C1(C(C[N+]([O-])=O)O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 244.96874

Experimental Properties

• Density: 1.646±0.06 g/cm3(Predicted)
• Melting Point: 67 °C
• Boiling Point: 390.0±37.0 °C(Predicted)
• PSA: 63.37
• pka: 7.87±0.38(Predicted)